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molecular formula C7H9NO B1587472 3-Methoxy-2-methylpyridine CAS No. 26395-26-6

3-Methoxy-2-methylpyridine

Cat. No. B1587472
M. Wt: 123.15 g/mol
InChI Key: QRCUQLANPHYVEH-UHFFFAOYSA-N
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Patent
US09079853B2

Procedure details

Was prepared in a similar manner to 5-methoxy-2-methylpyridine using 3-hydroxy-2-methylpyridine (purchased from Fisher Scientific) and methyl iodide (purchased from Fisher Scientific).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6](C)=[N:7][CH:8]=1.O[C:11]1C(C)=NC=CC=1.CI>>[CH3:1][O:2][C:3]1[C:8]([CH3:11])=[N:7][CH:6]=[CH:5][CH:4]=1

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC=1C=CC(=NC1)C
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC=1C(=NC=CC1)C
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CI

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
Smiles
COC=1C(=NC=CC1)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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